Cas no 2223030-43-9 (4-(3-Fluorophenyl)thiazole-5-boronic acid pinacol ester)

• Product Name: 4-(3-Fluorophenyl)thiazole-5-boronic acid pinacol ester
• CAS No: 2223030-43-9
• MF: C₁₅H₁₇BFNO₂S
• MW: 305.175386190414
• CID: 5143918
• Update Time: 2025-06-11

4-(3-Fluorophenyl)thiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluorophenyl)thiazole-5-boronic acid pinacol ester
• Thiazole, 4-(3-fluorophenyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C15H17BFNO2S/c1-14(2)15(3,4)20-16(19-14)13-12(18-9-21-13)10-6-5-7-11(17)8-10/h5-9H,1-4H3
• InChI Key： AAQYLCQFTLULPR-UHFFFAOYSA-N
• SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=C(C2=CC=CC(F)=C2)N=C1

Additional information on 4-(3-Fluorophenyl)thiazole-5-boronic acid pinacol ester

Recent Advances in the Application of 4-(3-Fluorophenyl)thiazole-5-boronic acid pinacol ester (CAS: 2223030-43-9) in Chemical Biology and Pharmaceutical Research

4-(3-Fluorophenyl)thiazole-5-boronic acid pinacol ester (CAS: 2223030-43-9) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its thiazole core and fluorophenyl substituent, serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The pinacol ester moiety enhances its stability and reactivity, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the role of 4-(3-Fluorophenyl)thiazole-5-boronic acid pinacol ester in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers have successfully employed this compound to construct complex heterocyclic frameworks, which are often found in drug candidates targeting cancer, inflammation, and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, showcasing its potential in oncology drug discovery.

In addition to its synthetic applications, 4-(3-Fluorophenyl)thiazole-5-boronic acid pinacol ester has been investigated for its direct biological activity. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain protein kinases, although further optimization is required to enhance its potency and selectivity. The fluorophenyl group is believed to contribute to its binding affinity, while the boronic acid functionality allows for reversible interactions with target proteins, a feature that is increasingly exploited in the design of covalent inhibitors.

The pharmacokinetic properties of 4-(3-Fluorophenyl)thiazole-5-boronic acid pinacol ester have also been a subject of recent research. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its metabolic stability and membrane permeability, revealing favorable characteristics for further development. The compound demonstrated reasonable solubility and low cytotoxicity, making it a promising candidate for lead optimization in drug discovery programs.

Looking ahead, researchers are focusing on expanding the applications of 4-(3-Fluorophenyl)thiazole-5-boronic acid pinacol ester in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs). Its ability to form stable complexes with diols and other biological molecules opens new avenues for the development of smart therapeutics. As the field of chemical biology continues to evolve, this compound is expected to play an increasingly important role in bridging the gap between synthetic chemistry and drug development.